Cas no 138964-56-4 (2-benzenesulfonamido-5-methylbenzoic acid)

• Product Name: 2-benzenesulfonamido-5-methylbenzoic acid
• CAS No: 138964-56-4
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 1257456
• PubChem ID: 6102684
• Update Time: 2025-04-20

2-benzenesulfonamido-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-methyl-2-[(phenylsulfonyl)amino]-
• 2-benzenesulfonamido-5-methylbenzoic acid
• Z316093506
• BQ6W7H7DKV
• Anthranilic Acid Sulfonamide, 4
• EN300-17934085
• 138964-56-4
• SCHEMBL2009251
• CHEMBL378927
• BDBM17477
• STK978137
• 2-(benzenesulfonamido)-5-methylbenzoic acid
• AKOS000202786
• Q27096540
• NS00071208
• 5-methyl-2-(phenylsulfonamido)benzoic acid
• HXQLTRSIZRSFTR-UHFFFAOYSA-N
• 5-METHYL-2-[(PHENYLSULFONYL)AMINO]BENZOIC ACID
• HMS3604F08
• DB07313
• A444148
• sulfonamide compound, 4
• 1yw7
• A41
• PD005356

• Inchi： 1S/C14H13NO4S/c1-10-7-8-13(12(9-10)14(16)17)15-20(18,19)11-5-3-2-4-6-11/h2-9,15H,1H3,(H,16,17)
• InChI Key： HXQLTRSIZRSFTR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC(C)=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 291.05659
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides